2,4-dibromobutanoyl Bromide
Overview
Description
2,4-Dibromobutanoyl bromide (DBB) is a versatile chemical compound with a wide range of applications in both research and industrial settings. It is a colorless, volatile liquid that is commonly used as a reagent in organic synthesis. Its unique reactivity and solubility properties have made it a popular choice for a variety of research and industrial applications.
Scientific Research Applications
Organic Chemistry Education
“2,4-dibromobutanoyl Bromide” can be used in organic chemistry education . For instance, it can be used in the α-bromination reaction of carbonyl compounds, which is a significant topic in the field of organic chemistry . This reaction can be used in experimental teaching to engage junior undergraduates .
Synthesis of α-Bromo-acetophenone Derivatives
The compound can be used in the synthesis of α-bromo-acetophenone derivatives . These derivatives are significant intermediates in organic synthesis and find extensive applications in the production of pharmaceuticals, pesticides, and other chemicals .
Investigation of Reaction Parameters
“2,4-dibromobutanoyl Bromide” can be used to investigate the effects of reaction time, reaction temperature, and dosage of the brominating agent . This can help optimize the conditions for the bromination reaction .
Electrochemical Bromofunctionalization of Alkenes
The compound can be used in the electrochemical bromofunctionalization of alkenes . This process involves the electrochemical oxidation of bromide to bromine, which is a viable strategy to reduce waste by avoiding chemical oxidants .
Synthesis of Bromohydrines
“2,4-dibromobutanoyl Bromide” can be used in the synthesis of bromohydrines . Bromohydrines are very useful building blocks in chemistry .
Synthesis of Dibromides
The compound can be used in the synthesis of dibromides . Various alkenes could be converted to their corresponding dibromides in good to excellent yields .
properties
IUPAC Name |
2,4-dibromobutanoyl bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5Br3O/c5-2-1-3(6)4(7)8/h3H,1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMXVIRCAGMRKKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CBr)C(C(=O)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5Br3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10461401 |
Source
|
| Record name | 2,4-dibromobutanoyl Bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10461401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.79 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-dibromobutanoyl Bromide | |
CAS RN |
52412-07-4 |
Source
|
| Record name | 2,4-dibromobutanoyl Bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10461401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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